Cas no 1111598-12-9 (5-(Chloromethyl)-2-methylpyridin-4-amine)

• Product Name: 5-(Chloromethyl)-2-methylpyridin-4-amine
• CAS No: 1111598-12-9
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 2107436
• Update Time: 2025-10-28

5-(Chloromethyl)-2-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-methylpyridin-4-amine
• 4-Amino-5-chloromethyl-2-methylpyridine
• 5-(Chloromethyl)-2-methylpyridin-4-amine

• Inchi： 1S/C7H9ClN2/c1-5-2-7(9)6(3-8)4-10-5/h2,4H,3H2,1H3,(H2,9,10)
• InChI Key： SCRIAYSQJQGNFM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 38.9

Additional information on 5-(Chloromethyl)-2-methylpyridin-4-amine

Professional Introduction to 5-(Chloromethyl)-2-methylpyridin-4-amine (CAS No. 1111598-12-9)

5-(Chloromethyl)-2-methylpyridin-4-amine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1111598-12-9, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this pyridine derivative incorporates a chloromethyl group and a methyl substituent, which contribute to its reactivity and utility in various chemical transformations.

The< strong>5-(Chloromethyl)-2-methylpyridin-4-amine molecule exhibits a high degree of versatility, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its ability to participate in nucleophilic addition reactions, particularly with nucleophiles such as amines and alcohols, allows for the creation of diverse molecular architectures. This characteristic is particularly relevant in the context of modern drug discovery, where the ability to construct novel heterocyclic compounds is often crucial.

In recent years, there has been growing interest in exploring the< strong>5-(Chloromethyl)-2-methylpyridin-4-amine as a building block for pharmacophores. Researchers have leveraged its structural features to develop new therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in synthesizing compounds with potential antimicrobial and anti-inflammatory properties. The chloromethyl group serves as a reactive handle, enabling further functionalization through cross-coupling reactions and other synthetic methodologies.

The< strong>molecular properties of< strong>5-(Chloromethyl)-2-methylpyridin-4-amine also make it an attractive candidate for use in material science applications. Its pyridine core is known for its stability and compatibility with a wide range of materials, making it suitable for formulations that require chemical resistance and thermal stability. Additionally, the presence of both electron-withdrawing and electron-donating groups enhances its interaction with other molecules, which can be exploited in the design of advanced materials.

The< strong>synthetic pathways for< strong>5-(Chloromethyl)-2-methylpyridin-4-amine have been extensively studied to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient production processes, reducing the environmental impact associated with traditional synthetic routes. These innovations are critical in aligning with global sustainability goals while maintaining high standards of chemical purity.

In the realm of pharmaceutical research, the< strong>5-(Chloromethyl)-2-methylpyridin-4-amine derivative has been investigated for its potential role in modulating biological pathways. Preclinical studies have highlighted its interaction with enzymes and receptors that are implicated in neurological disorders. The ability to fine-tune these interactions through structural modifications offers promising avenues for developing treatments that address unmet medical needs.

The< strong>application potential of this compound extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its reactivity allows for the synthesis of intermediates that are useful in crop protection agents and industrial additives. By integrating< strong>5-(Chloromethyl)-2-methylpyridin-4-amine into these applications, researchers aim to enhance both efficacy and sustainability across multiple industries.

The< strong>safety considerations associated with handling< strong>5-(Chloromethyl)-2-methylpyridin-4-amine are also an important aspect of its use in research and industry. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. These protocols include using appropriate personal protective equipment (PPE) and working within well-ventilated areas to minimize exposure risks.

The< strong>future directions for research on< strong>5-(Chloromethyl)-2-methylpyridin-4-amine are multifaceted, encompassing both fundamental studies on its reactivity and applied research into new drug candidates. Collaborative efforts between academia and industry are expected to drive innovation, leveraging computational modeling and high-throughput screening techniques to accelerate discovery.

In conclusion, the< strong>molecular entity< strong>CAS No. 1111598-12-9 (5-(Chloromethyl)-2-methylpyridin-4-amine)< strong>. represents a cornerstone compound in modern chemical research with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity profile continue to inspire new synthetic strategies and therapeutic developments.